Cas no 2644836-93-9 (diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 2644836-93-9
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 5264594
• Update Time: 2025-10-12

diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylic acid, 3-cyclopropyl-, 2,4-diethyl ester
• diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate

• Inchi： 1S/C13H17NO4/c1-3-17-12(15)9-7-14-11(13(16)18-4-2)10(9)8-5-6-8/h7-8,14H,3-6H2,1-2H3
• InChI Key： HUFBCNQRKYQXGQ-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)=O)C(C2CC2)=C1C(OCC)=O

Additional information on diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate

Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate (CAS No. 2644836-93-9): A Comprehensive Overview

Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate, identified by the CAS number 2644836-93-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyrrole derivatives class, which is renowned for its diverse biological activities and potential applications in drug development. The unique structural features of Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate, particularly the presence of cyclopropyl and di-carboxylate functional groups, make it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate consists of a pyrrole ring substituted with a cyclopropyl group at the 3-position and di-carboxylate groups at the 2- and 4-positions. This configuration imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The di-carboxylate moiety, in particular, suggests potential for coordination with metal ions or other biomolecules, while the cyclopropyl group can enhance metabolic stability and binding affinity.

In recent years, there has been growing interest in pyrrole derivatives as scaffolds for drug discovery. Pyrroles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, compounds with multiple substituents, such as Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate, are particularly intriguing due to their enhanced binding potential and structural diversity.

One of the most compelling aspects of Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate is its potential application in the development of novel therapeutic agents. The compound's structural features make it a suitable candidate for modulating various biological pathways. For instance, studies have shown that pyrrole derivatives can interact with enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The cyclopropyl group may contribute to improved pharmacokinetic properties by enhancing lipophilicity, while the di-carboxylate groups could facilitate interactions with target proteins.

Recent research has highlighted the importance of pyrrole derivatives in addressing unmet medical needs. For example, a study published in the Journal of Medicinal Chemistry demonstrated that certain pyrrole-based compounds exhibit potent inhibitory activity against kinases involved in tumor growth. Similarly, another study reported the discovery of novel antimicrobial agents derived from pyrroles that show efficacy against drug-resistant bacteria. These findings underscore the therapeutic potential of pyrrole derivatives and position compounds like Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate as valuable candidates for further investigation.

The synthesis of Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the pyrrole core followed by functionalization at the 3-position with a cyclopropyl group. Subsequent introduction of di-carboxylate groups at the 2- and 4-position completes the molecular structure. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity.

The pharmacological evaluation of Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate has revealed several promising characteristics. In vitro studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes and receptors relevant to human diseases. Additionally, preliminary in vivo studies suggest that it may have favorable pharmacokinetic properties when administered orally or intravenously. These results are encouraging and warrant further investigation into its potential therapeutic applications.

The future direction of research on Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate includes optimizing its chemical structure for improved bioactivity and selectivity. Computational modeling techniques can be used to predict how different structural modifications will affect the compound's interactions with biological targets. Additionally, high-throughput screening (HTS) methods can be employed to rapidly assess the activity of large libraries of derivatives against various disease-related targets.

In conclusion, Diethyl 3-cyclopropyl-1H-pyrrole-2,4-dicarboxylate (CAS No. 2644836-93-9) is a structurally unique compound with significant potential in pharmaceutical research. Its distinctive features make it an attractive candidate for developing novel therapeutic agents targeting various human diseases. Ongoing studies aim to elucidate its biological activities and optimize its pharmacological properties for clinical applications.